Cas no 2280241-12-3 (Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)-)

• Product Name: Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)-
• CAS No: 2280241-12-3
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6434265
• PubChem ID: 165946035
• Update Time: 2025-05-20

Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- Chemical and Physical Properties

Names and Identifiers

• EN300-636498
• 1-{6-oxa-2,9-diazaspiro[4.5]decan-2-yl}ethan-1-one
• 1-(6-Oxa-2,9-diazaspiro[4.5]decan-2-yl)ethan-1-one
• 2280241-12-3
• Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)-

• Inchi： 1S/C9H16N2O2/c1-8(12)11-4-2-9(7-11)6-10-3-5-13-9/h10H,2-7H2,1H3
• InChI Key： PZQXEHXIIONFPU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC2(CNCCO2)C1)C

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 355.9±37.0 °C(Predicted)
• pka: 8.46±0.20(Predicted)

Additional information on Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)-

Comprehensive Overview of Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- (CAS No. 2280241-12-3)

Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- (CAS No. 2280241-12-3) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and heteroatom-rich framework, is increasingly being explored for its potential applications in drug discovery and development. The presence of both oxygen and nitrogen atoms in its molecular architecture makes it a versatile building block for synthesizing novel bioactive molecules.

The chemical structure of Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- features a spiro[4.5]decane core, which is a bicyclic system that incorporates a six-membered ring fused to a five-membered ring. This structural motif is particularly valuable in medicinal chemistry due to its ability to mimic natural product scaffolds and enhance molecular diversity. The 6-oxa-2,9-diazaspiro moiety further contributes to the compound's potential as a pharmacophore, enabling interactions with various biological targets.

One of the key reasons for the growing interest in Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- is its relevance in the development of central nervous system (CNS) therapeutics. Researchers are investigating its potential as a precursor for designing molecules that target neurotransmitter receptors, such as those involved in anxiety, depression, and neurodegenerative disorders. The compound's spirocyclic framework is believed to improve blood-brain barrier permeability, a critical factor for CNS-active drugs.

In addition to its pharmaceutical applications, Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- is also being studied for its utility in catalysis and material science. The compound's ability to act as a ligand for transition metals has opened new avenues for designing efficient catalytic systems. Furthermore, its structural features make it a promising candidate for developing advanced materials with tailored properties, such as polymers and supramolecular assemblies.

The synthesis of Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in synthetic methodologies have improved the efficiency and yield of producing this compound, making it more accessible for research and industrial applications. Researchers are also exploring green chemistry approaches to minimize environmental impact during its production.

From a market perspective, the demand for Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- is expected to rise, driven by its expanding applications in drug discovery and material science. Pharmaceutical companies and academic institutions are actively seeking high-purity samples of this compound to accelerate their R&D efforts. As a result, suppliers are focusing on scaling up production while maintaining stringent quality control measures.

For researchers and industry professionals, understanding the physicochemical properties of Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- is crucial for its effective utilization. Key parameters such as solubility, stability, and reactivity must be carefully considered when incorporating this compound into experimental protocols. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize and validate its purity.

In conclusion, Ethanone, 1-(6-oxa-2,9-diazaspiro[4.5]dec-2-yl)- (CAS No. 2280241-12-3) represents a fascinating example of how spirocyclic compounds can drive innovation across multiple scientific disciplines. Its unique structural features and diverse applications make it a valuable asset for researchers exploring new frontiers in medicinal chemistry, catalysis, and material science. As scientific understanding of this compound deepens, its potential to contribute to groundbreaking discoveries continues to expand.